Cas no 2172384-11-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• CAS No: 2172384-11-9
• MF: C₂₄H₁₉FN₂O₅
• MW: 434.416469812393
• CID: 5998813
• PubChem ID: 165874688
• Update Time: 2025-10-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• EN300-1488856
• 2172384-11-9
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}acetic acid

• Inchi： 1S/C24H19FN2O5/c25-22-18(23(30)26-12-21(28)29)10-5-11-20(22)27-24(31)32-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19H,12-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WSFDCYFVKBBKFE-UHFFFAOYSA-N
• SMILES： FC1C(C(NCC(=O)O)=O)=CC=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.12779987g/mol
• Monoisotopic Mass: 434.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172384-11-9)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172384-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorinated phenyl ring, a formamido group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino protecting group. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond simple protection. For instance, it could enhance the solubility of the molecule or influence its interactions with biological targets. The fluorophenyl component introduces a fluorine atom into the aromatic ring, which can significantly affect the metabolic stability and binding affinity of the compound. Fluoro-substituted compounds are well-documented for their improved pharmacokinetic profiles and increased binding specificity, making them highly valuable in medicinal chemistry.

Structurally, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid features a central acetic acid derivative linked to a formamido group, which further connects to a fluorinated phenyl ring. The presence of the formamido group suggests potential interactions with biological targets such as enzymes or receptors, which often involve hydrogen bonding and other non-covalent interactions. This structural motif is frequently explored in the design of bioactive molecules due to its ability to modulate both electronic and steric properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules like this one with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential binding affinity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid to various protein targets. These computational studies have identified several promising candidates for further experimental validation, highlighting the compound's potential as an inhibitor or modulator of key biological pathways.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits notable activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorophenyl moiety appears to play a crucial role in mediating these interactions, likely through favorable hydrophobic interactions and π-stacking effects. Additionally, the Fmoc group may influence cellular uptake and distribution, potentially enhancing drug delivery efficiency.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid represents a significant challenge due to its complex structural features. However, modern synthetic methodologies have made considerable progress in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework efficiently. Furthermore, advances in green chemistry principles have allowed for more sustainable synthetic routes, reducing waste and improving yields.

The potential therapeutic applications of this compound are vast. Given its structural complexity and observed biological activity, it may serve as a lead compound for the development of novel therapeutics targeting various diseases. For instance, its inhibitory effects on certain enzymes could make it valuable in oncology research, where enzyme inhibition is a common strategy for cancer treatment. Additionally, its interaction with inflammatory pathways suggests potential applications in anti-inflammatory therapies.

As research progresses, further optimization of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid will likely focus on enhancing its selectivity and pharmacokinetic properties. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to refine the molecule's interaction with biological targets while minimizing off-target effects. These approaches leverage high-resolution structural data from target proteins to guide rational modifications.

The role of fluorinated compounds in modern medicine cannot be overstated. Their unique electronic properties often result in improved metabolic stability and binding affinity compared to their non-fluorinated counterparts. This has led to their widespread use in clinical applications, particularly in anticancer drugs where fluorine substitution can enhance efficacy and reduce side effects. The incorporation of fluorine into 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid underscores its potential as a next-generation therapeutic agent.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172384-11-9) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its pharmacological properties,this molecule is poised to make meaningful contributions to modern medicine.